[2-(3-Bromo-5-fluorophenoxy)-ethyl]-carbamic acid tert-butyl ester

• IUPAC Name: tert-butyl N-[2-(3-bromo-5-fluorophenoxy)ethyl]carbamate
• InChI: InChI=1S/C13H17BrFNO3/c1-13(2,3)19-12(17)16-4-5-18-11-7-9(14)6-10(15)8-11/h6-8H,4-5H2,1-3H3,(H,16,17)
• InChI Key: RFFXYDNWQPYCCR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCCOC1=CC(=CC(=C1)Br)F
• Molecular Formula: C13H17BrFNO3
• Molecular Weight: 334.18 g/mol

Description

“[2-(3-Bromo-5-fluorophenoxy)-ethyl]-carbamic acid tert-butyl ester”, also known as BFPE-CB, is an organic compound that has gained much attention in recent years due to its potential applications in various fields of research and industry. The molecular formula of this compound is C13H17BrFNO3.

Synthesis Analysis

The synthesis of this compound involves multiple steps. The first step involves the use of tin (II) chloride in ethanol at 50 °C for 2 hours. The second step involves the use of triethylamine in dichloromethane for 10 hours at a temperature between 0 and 10 °C.

Molecular Structure Analysis

The molecular structure of this compound consists of a bromo-fluorophenoxy group attached to an ethyl-carbamic acid tert-butyl ester. The molecular weight of this compound is 334.18 g/mol.

Scientific Research Applications

Synthesis and Characterization

• Synthetic and Crystallographic Studies : This compound has been synthesized from relevant precursors and characterized using various techniques like FT-NMR, FT-IR spectroscopy, and X-ray diffraction studies. It was found to have a non-planar conformation except for the carbazole moiety, as observed in studies like those by Kant et al. (2015) (Kant, Singh, & Agarwal, 2015).

Application in Asymmetric Synthesis

• Diastereoselective Reactions : The compound has been explored in diastereoselective intramolecular α-amidoalkylation reactions, contributing to the asymmetric synthesis of complex molecules, as studied by Garcia et al. (2006) (Garcia, Arrasate, Lete, & Sotomayor, 2006).

Utility in Organic Synthesis

• Spirocyclic Indoline Lactone Synthesis : Hodges et al. (2004) demonstrated its use in the synthesis of 3-allyl-2-phenyl-2,3-dihydro-1H-indole-3-carboxylic acid, tert-butyl ester, showing its potential in synthesizing biologically active compounds (Hodges, Wang, & Riley, 2004).

In Biologically Active Compound Synthesis

• Lactone Intermediate Preparation : The compound has been used in the preparation of lactone intermediates for aspartyl protease inhibitors, as shown by Urban and Jasys (2004), highlighting its importance in medicinal chemistry (Urban & Jasys, 2004).

Role in Dendritic Macromolecule Synthesis

• Water-Soluble Dendritic Macromolecules : Research by Pesak et al. (1997) involved using tert-butyl esters to synthesize phenylacetylene dendrimers, which are significant in the field of polymer science (Pesak, Moore, & Wheat, 1997).

Application in Polymer Chemistry

• Nonionic Water-Dispersible Polymers : Zhan and Liu (2017) used a similar compound to synthesize water-dispersible poly(fluorene-alt-1,4-divinylenephenylene)s, which are useful in polymer chemistry and materials science (Zhan & Liu, 2017).

Deprotection in Organic Synthesis

• Deprotection of tert-butyl Carbamates, Esters, and Ethers : Li et al. (2006) explored aqueous phosphoric acid as a reagent for deprotecting tert-butyl carbamates, esters, and ethers, demonstrating its relevance in synthetic methodologies (Li et al., 2006).